Cas no 2171761-25-2 (4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171761-25-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5814613
• PubChem ID: 165560417
• Update Time: 2025-06-26

4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171761-25-2
• EN300-1474270
• 4-[(1,3-dimethylcyclobutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H30N2O5/c1-16-13-26(2,14-16)28-24(31)22(11-12-23(29)30)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： IFRJXTHJRFRLHC-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C)CC(C)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171761-25-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171761-25-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its intricate molecular architecture, featuring a 1,3-dimethylcyclobutyl group and an Fmoc-protected amine, makes it a valuable intermediate for designing novel therapeutic agents.

The growing interest in 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is closely tied to the broader trends in peptide-based drug discovery and bioconjugation techniques. Researchers are increasingly exploring its utility in creating targeted drug delivery systems, a hot topic in modern medicine. With the rise of personalized healthcare, compounds like this are being investigated for their ability to enhance the stability and bioavailability of peptide drugs, addressing common challenges such as enzymatic degradation and poor membrane permeability.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for CAS No. 2171761-25-2. The compound is typically synthesized through a multi-step process involving the coupling of 1,3-dimethylcyclobutylamine with an Fmoc-protected glutaric acid derivative. This method ensures high purity and yield, critical for pharmaceutical applications. Additionally, its solubility profile and reactivity under various conditions are topics of ongoing research, as these factors directly impact its usability in complex chemical reactions.

Another area of interest is the compound's role in solid-phase peptide synthesis (SPPS). The Fmoc group in 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid serves as a temporary protecting group for amines, which can be selectively removed under mild basic conditions. This feature is particularly valuable in the synthesis of long peptides and proteins, where precise control over reaction sequences is essential. Recent advancements in automated peptide synthesizers have further amplified the demand for high-quality Fmoc-protected building blocks like this compound.

From a commercial perspective, CAS No. 2171761-25-2 is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in preclinical drug development. Its application extends beyond traditional peptide synthesis to areas such as biomaterial engineering and diagnostic probe design. For instance, researchers are exploring its incorporation into hydrogel matrices for controlled drug release, a cutting-edge approach in regenerative medicine.

Environmental and safety considerations are also paramount when working with 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. While it is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), topics frequently discussed in industry forums and training programs.

In summary, 4-(1,3-dimethylcyclobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171761-25-2) represents a versatile and highly functionalized compound with broad applications in drug discovery, peptide chemistry, and material science. Its unique structural features and compatibility with modern synthetic techniques make it a cornerstone in the toolkit of researchers aiming to push the boundaries of biomedical innovation.